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Compound of Interest

Compound Name: (2-Ethylphenyl)methanamine
CAS No.: 53759-86-7
Cat. No.: B1280249
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of (2-Ethylphenyl)methanamine, a key chemical
intermediate with applications in pharmaceutical research and organic synthesis. As a
substituted benzylamine, its structural characteristics make it a valuable building block for more
complex molecules. This document will cover its fundamental properties, synthesis, analytical
characterization, and safety protocols, offering a holistic resource for laboratory and
development settings.

Core Compound Identification

(2-Ethylphenyl)methanamine, also known as 2-ethylbenzylamine, is a primary amine
featuring an ethyl group at the ortho position of the phenyl ring. This substitution pattern
influences its steric and electronic properties, which in turn dictates its reactivity and potential
applications.
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Identifier Value Source
CAS Number 53759-86-7 [1][2][3]
Molecular Formula C9H13N [1103114]
Molecular Weight 135.21 g/mol [1112][3]
IUPAC Name (2-ethylphenyl)methanamine [11[3]

Synthesis and Mechanistic Considerations

The synthesis of (2-Ethylphenyl)methanamine typically involves the reduction of a
corresponding nitrile or oxime, or the amination of a benzyl halide. The choice of synthetic
route is often dictated by the availability of starting materials, desired purity, and scalability.

Reductive Amination of 2-Ethylbenzaldehyde

A common and efficient method for the synthesis of (2-Ethylphenyl)methanamine is the
reductive amination of 2-ethylbenzaldehyde. This two-step, one-pot reaction involves the
formation of an imine intermediate, which is then reduced to the desired amine.

Experimental Protocol: Reductive Amination

e Imine Formation: 2-Ethylbenzaldehyde is dissolved in a suitable solvent, such as methanol
or ethanol. An excess of ammonia or an ammonia source (e.g., ammonium acetate) is added
to the solution. The reaction is stirred at room temperature to facilitate the formation of the
corresponding imine. The progress of this step can be monitored by techniques like Thin
Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

e Reduction: Once imine formation is complete, a reducing agent is carefully added to the
reaction mixture. Common choices include sodium borohydride (NaBH4) or catalytic
hydrogenation (e.g., H2 gas with a palladium on carbon catalyst). The choice of reducing
agent is critical; sodium borohydride is often preferred for its mildness and selectivity,
minimizing over-reduction or side reactions. The reduction is typically carried out at a
controlled temperature, often starting at 0°C and slowly warming to room temperature.
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» Work-up and Purification: After the reduction is complete, the reaction is quenched, typically
with water or a dilute acid. The product is then extracted into an organic solvent. The organic
layer is washed, dried, and the solvent is removed under reduced pressure. The crude
product is then purified, commonly by distillation under reduced pressure or column
chromatography, to yield pure (2-Ethylphenyl)methanamine.

Logical Flow of Reductive Amination
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Caption: Workflow for the synthesis of (2-Ethylphenyl)methanamine via reductive amination.
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Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of (2-Ethylphenyl)methanamine are crucial for its
identification, handling, and use in further reactions.

Property Value

Appearance Colorless to pale yellow liquid
Boiling Point ~210-212 °C (at 760 mmHgQ)
Density ~0.95 g/cm?3

Soluble in common organic solvents (e.g.,
Solubility ethanol, diethyl ether, dichloromethane). Slightly

soluble in water.

Spectroscopic Data (Predicted and Experimental):

IH NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
group (a triplet and a quartet), aromatic protons, a singlet for the benzylic CH2 group, and a
broad singlet for the NH2 protons.

e 13C NMR: The carbon NMR spectrum will display distinct peaks for the ethyl carbons, the
aromatic carbons (with substitution patterns influencing their chemical shifts), and the
benzylic carbon.

e IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for N-H
stretching of the primary amine (around 3300-3400 cm™1), C-H stretching of the aromatic and
aliphatic groups, and C=C stretching of the aromatic ring.

o Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound. Fragmentation patterns will likely involve the loss of the
amino group and cleavage at the benzylic position.

Applications in Research and Drug Development
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(2-Ethylphenyl)methanamine serves as a versatile intermediate in the synthesis of a variety
of target molecules, particularly in the pharmaceutical industry. Its primary amine functionality
allows for a wide range of chemical transformations, including:

* Amide and Sulfonamide Formation: Reaction with acyl chlorides, anhydrides, or sulfonyl
chlorides to form corresponding amides and sulfonamides, which are common functional
groups in bioactive molecules.

o N-Alkylation and N-Arylation: Further functionalization of the amine through reactions with
alkyl or aryl halides to produce secondary or tertiary amines.

o Formation of Schiff Bases: Condensation with aldehydes and ketones to form imines, which
can be used in various subsequent reactions or as ligands in coordination chemistry.

The presence of the 2-ethylphenyl moiety can impart specific steric and lipophilic properties to
the final molecule, which can be crucial for modulating biological activity and pharmacokinetic
profiles in drug candidates.

Safety and Handling

As with all chemical reagents, proper safety precautions must be observed when handling (2-
Ethylphenyl)methanamine.

o Hazard Identification: This compound is generally considered to be corrosive and may cause
skin and eye irritation or burns. It can also be harmful if inhaled or swallowed.[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat. Work in a well-ventilated area or under a
chemical fume hood.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents and acids. Keep the container tightly closed.

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion
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(2-Ethylphenyl)methanamine is a valuable chemical entity with a well-defined set of
properties and synthetic routes. Its utility as a building block in organic synthesis, particularly in
the context of drug discovery and development, is significant. A thorough understanding of its
chemistry, handling, and analytical characteristics is paramount for its effective and safe use in
a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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